Cas no 87682-44-8 (Phenanthrene, 9-(phenylethynyl)-)

• Product Name: Phenanthrene, 9-(phenylethynyl)-
• CAS No: 87682-44-8
• MF: C₂₂H₁₄
• MW: 278.346565723419
• CID: 653588
• PubChem ID: 71412367
• Update Time: 2025-04-19

Phenanthrene, 9-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 9-(phenylethynyl)-
• 9-(2-phenylethynyl)phenanthrene
• E80320
• 87682-44-8
• DTXSID90831921
• 9-(Phenylethynyl)phenanthrene
• Phenanthrene, 9-(2-phenylethynyl)-

• Inchi： 1S/C22H14/c1-2-8-17(9-3-1)14-15-19-16-18-10-4-5-11-20(18)22-13-7-6-12-21(19)22/h1-13,16H
• InChI Key： APQHOQCIZDYUJA-UHFFFAOYSA-N
• SMILES： C12C=CC=CC1=C(C#CC1C=CC=CC=1)C=C1C=CC=CC=21

Computed Properties

• Exact Mass: 278.109550447g/mol
• Monoisotopic Mass: 278.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų